Cas no 20066-54-0 (Benzenamine, 4-chloro-2-nitro-5-phenoxy-)
20066-54-0 structure
Product Name:Benzenamine, 4-chloro-2-nitro-5-phenoxy-
CAS No:20066-54-0
MF:C12H9ClN2O3
MW:264.66446185112
CID:1394111
PubChem ID:13478431
Update Time:2025-04-20
Benzenamine, 4-chloro-2-nitro-5-phenoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-chloro-2-nitro-5-phenoxy-
- 4-chloro-2-nitro-5-phenoxyaniline
- 20066-54-0
- SCHEMBL11100238
- DTXSID40541801
-
- Inchi: 1S/C12H9ClN2O3/c13-9-6-11(15(16)17)10(14)7-12(9)18-8-4-2-1-3-5-8/h1-7H,14H2
- InChI Key: BGVDMXJOSSNTSD-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C=C1OC1C=CC=CC=1)N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 264.03027
- Monoisotopic Mass: 264.0301698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 81.1Ų
Experimental Properties
- PSA: 78.39
Benzenamine, 4-chloro-2-nitro-5-phenoxy- Related Literature
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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